1-cyclooctyl-4-(2,5-dimethylphenyl)piperazine

• IUPAC Name: 1-cyclooctyl-4-(2,5-dimethylphenyl)piperazine
• InChI: InChI=1S/C20H32N2/c1-17-10-11-18(2)20(16-17)22-14-12-21(13-15-22)19-8-6-4-3-5-7-9-19/h10-11,16,19H,3-9,12-15H2,1-2H3
• InChI Key: BUTXJLQCUNVNHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3CCCCCCC3
• Molecular Formula: C20H32N2
• Molecular Weight: 300.5 g/mol

Description

1-Cyclooctyl-4-(2,5-dimethylphenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives Piperazines are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-cyclooctyl-4-(2,5-dimethylphenyl)piperazine can be achieved through several methods. One common approach involves the cyclization of 1,2-diamine derivatives with sulfonium salts. For instance, the reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines . Another method includes the aza-Michael addition between diamine and in situ generated sulfonium salt .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial methods are often proprietary, but they generally follow the principles of the synthetic routes mentioned above, with adjustments for scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

1-Cyclooctyl-4-(2,5-dimethylphenyl)piperazine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxyl or carbonyl derivatives, while reduction may yield amine or alkane derivatives.

Scientific Research Applications

1-Cyclooctyl-4-(2,5-dimethylphenyl)piperazine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic effects in various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-cyclooctyl-4-(2,5-dimethylphenyl)piperazine involves its interaction with specific molecular targets and pathways. The piperazine moiety is known to interact with various receptors and enzymes, potentially modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(2,5-Dimethylphenyl)piperazine: This compound lacks the cyclooctyl group but shares the 2,5-dimethylphenyl group.

1-Cyclooctyl-4-(4-methoxyphenyl)piperazine: This compound has a methoxy group instead of the dimethyl groups.

Uniqueness

1-Cyclooctyl-4-(2,5-dimethylphenyl)piperazine is unique due to the presence of both the cyclooctyl and 2,5-dimethylphenyl groups. This combination of functional groups may confer distinct chemical and biological properties, making it a valuable compound for research and development.